N-benzyl-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-benzyl-5-methyl-1,3-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H21N3O/c1-18-22(24(28)25-17-19-11-5-2-6-12-19)23(20-13-7-3-8-14-20)26-27(18)21-15-9-4-10-16-21/h2-16H,17H2,1H3,(H,25,28)
• InChI Key: XWQSBCAVIUGPBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H21N3O
• DSSTOX Substance ID: DTXSID40925021
• Molecular Weight: 367.4 g/mol
• CAS No.: 125103-47-1

Description

N-benzyl-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide, also known as BMDP, is a novel synthetic compound that belongs to the class of pyrazole derivatives. BMDP has gained significant attention in the scientific community due to its potential as a research chemical in various fields, including medicinal chemistry, pharmacology, and neuroscience. The purpose of

Mechanism of Action

The exact mechanism of action of N-benzyl-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide is not fully understood. However, it is believed that this compound acts as a modulator of various biological systems, including the central nervous system. This compound has been shown to bind to certain receptors in the brain, including the dopamine transporter and the serotonin transporter, which are involved in the regulation of neurotransmitter systems.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the uptake of dopamine and serotonin, which are neurotransmitters involved in the regulation of mood, motivation, and reward. In vivo studies have shown that this compound has stimulant-like effects and increases locomotor activity in rodents. This compound has also been shown to have analgesic effects and to reduce pain sensitivity in rodents.

Advantages and Limitations for Lab Experiments

N-benzyl-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide has several advantages as a research chemical. It is relatively easy to synthesize, and it is stable under normal laboratory conditions. This compound is also highly selective for certain receptors, which makes it a useful tool for studying the effects of pyrazole derivatives on specific biological systems. However, there are also limitations to the use of this compound in lab experiments. This compound has not been extensively studied in humans, and its long-term effects are not well understood. Additionally, this compound is classified as a controlled substance in some countries, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on N-benzyl-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide. One area of interest is the development of new drugs based on the structure of this compound. Researchers could use this compound as a lead compound to develop new drugs targeting various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another area of interest is the study of the effects of this compound on neurotransmitter systems in humans. Clinical trials could be conducted to determine the safety and efficacy of this compound as a treatment for various neurological disorders. Finally, researchers could investigate the potential of this compound as a tool for studying the role of pyrazole derivatives in the regulation of neurotransmitter systems.

Synthesis Methods

The synthesis of N-benzyl-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide involves the reaction of 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid with benzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain this compound as a white crystalline powder.

Scientific Research Applications

N-benzyl-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide has potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound can be used as a lead compound for the development of new drugs targeting various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound can be used as a research chemical to study the effects of pyrazole derivatives on various biological systems, including the central nervous system. In neuroscience, this compound can be used as a tool to study the role of pyrazole derivatives in the regulation of neurotransmitter systems.